2-Bromo-N-(2-phenylpropan-2-yl)propanamide

• CAS No.: 26095-83-0
• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• IUPAC Name: 2-bromo-N-(2-phenylpropan-2-yl)propanamide
• InChI: InChI=1S/C12H16BrNO/c1-9(13)11(15)14-12(2,3)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,15)
• InChI Key: AIWKJAUZVCFROD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(C)(C)C1=CC=CC=C1)Br

Description

2-Bromo-N-(2-phenylpropan-2-yl)propanamide is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

α,α-dimethylbenzylamine (27.0 g; 0.200 mole) was dissolved in toluene (200 ml), 10 % NaOH (200 ml) was added and the stirred mixture was cooled to 0°C. Bromopropionyl bromide (76.0 g; 0.352 mole) was added dropwise during 30 minutes while keeping the temperature below 10°C. Stirring was continued at room temperature for about 3 hours. The precipitated crystalline 2-bromo-N-(α,α-dimethylbenzyl)propionamide was filtered off, washed on the filter with cold toluene and dried in vacuo at 60°C. Yield: 45.2 g (83.8 %); m.p. 102°-103°C.